Cas no 1805333-71-4 (Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805333-71-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853717
• Update Time: 2025-06-08

Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)3-2-13-6(9)4(5(3)12)7(10)11/h2,7H,1H3,(H2,12,13)
• InChI Key： LKTADJXMABCBMD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C(=O)OC)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805333-71-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805333-71-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a bromine atom, and a difluoromethyl group, serves as a crucial building block in the development of novel therapeutic agents.

The structural features of Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate make it particularly valuable for medicinal chemists. The presence of the amino group at the 4-position and the bromine atom at the 2-position provides multiple sites for further functionalization, enabling the synthesis of a wide array of derivatives. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

In recent years, there has been a surge in research focused on developing new antibiotics and antiviral agents. The pyridine scaffold is a common structural motif in many bioactive molecules, and derivatives of this compound have shown promising activity against various pathogens. For instance, studies have demonstrated that compounds incorporating the 4-amino-2-bromo-3-(difluoromethyl)pyridine moiety exhibit potent inhibitory effects on bacterial enzymes and viral proteases.

The difluoromethyl group, in particular, has been extensively studied for its pharmacokinetic benefits. It can improve the lipophilicity of a molecule, enhance its bioavailability, and increase its resistance to enzymatic degradation. These properties are critical for developing drugs that can maintain efficacy over longer periods and with fewer dosing regimens. The synthesis of Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate thus plays a pivotal role in creating next-generation therapeutics.

Recent advancements in synthetic chemistry have also contributed to more efficient methods for producing this compound. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled chemists to construct the desired pyridine derivatives with higher yields and purity. These improvements are not only cost-effective but also environmentally friendly, aligning with the growing emphasis on sustainable pharmaceutical practices.

The applications of Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate extend beyond antibiotic and antiviral drug development. Researchers have also explored its potential in anticancer therapies. The pyridine core is frequently found in kinase inhibitors, which are essential for targeting abnormal cell growth. By modifying the substituents on this scaffold, scientists can fine-tune the activity of these inhibitors to selectively target specific cancer pathways.

In conclusion, Methyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805333-71-4) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and functional groups make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.